Cas no 111055-64-2 (Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester
• CAS No: 111055-64-2
• MF: C₉H₁₅ClO₃
• MW: 206.666602373123
• CID: 1200678
• PubChem ID: 13719446
• Update Time: 2025-04-20

Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester
• ethyl 3-chloro-5-methyl-2-oxohexanoate
• ETHYL3-CHLORO-5-METHYL-2-OXOHEXANOATE
• DTXSID50547551
• 111055-64-2

• Inchi： 1S/C9H15ClO3/c1-4-13-9(12)8(11)7(10)5-6(2)3/h6-7H,4-5H2,1-3H3
• InChI Key： YFRZNPRSCKZMLY-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OCC)=O)CC(C)C

Computed Properties

• Exact Mass: 206.07105
• Monoisotopic Mass: 206.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37